5-(4-Chloro-2-methylpyrazol-3-yl)-1,3,4-thiadiazol-2-amine

• IUPAC Name: 5-(4-chloro-2-methylpyrazol-3-yl)-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C6H6ClN5S/c1-12-4(3(7)2-9-12)5-10-11-6(8)13-5/h2H,1H3,(H2,8,11)
• InChI Key: DWWDFJJLRWRZIT-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)Cl)C2=NN=C(S2)N
• Molecular Formula: C6H6ClN5S
• Molecular Weight: 215.66 g/mol

Description

5-(4-Chloro-2-methylpyrazol-3-yl)-1,3,4-thiadiazol-2-amine is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-(4-Chloro-2-methylpyrazol-3-yl)-1,3,4-thiadiazol-2-amine is not fully understood. However, studies have suggested that it may exert its effects through the inhibition of certain enzymes or proteins involved in cellular processes.
Biochemical and Physiological Effects:
Studies have shown that 5-(4-Chloro-2-methylpyrazol-3-yl)-1,3,4-thiadiazol-2-amine can have various biochemical and physiological effects, depending on the application. In medicinal chemistry, it has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. In agriculture, it has been shown to have insecticidal and fungicidal properties. In materials science, it has been shown to protect metals from corrosion by forming a protective film on the metal surface.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(4-Chloro-2-methylpyrazol-3-yl)-1,3,4-thiadiazol-2-amine in lab experiments is its potential as a versatile compound with applications in various fields. However, a limitation is that its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for the study of 5-(4-Chloro-2-methylpyrazol-3-yl)-1,3,4-thiadiazol-2-amine. In medicinal chemistry, further studies can be conducted to elucidate its mechanism of action and optimize its anticancer properties. In agriculture, further studies can be conducted to evaluate its effectiveness against a wider range of pests and to develop more environmentally friendly formulations. In materials science, further studies can be conducted to optimize its corrosion inhibition properties and to explore its potential as a coating material.
Conclusion:
In conclusion, 5-(4-Chloro-2-methylpyrazol-3-yl)-1,3,4-thiadiazol-2-amine is a compound with potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential and optimize its properties for various applications.

Synthesis Methods

The synthesis of 5-(4-Chloro-2-methylpyrazol-3-yl)-1,3,4-thiadiazol-2-amine can be achieved through a variety of methods. One such method involves the reaction of 4-chloro-2-methylpyrazole-3-carboxylic acid with thiosemicarbazide in the presence of phosphorus oxychloride. Another method involves the reaction of 4-chloro-2-methylpyrazole-3-carboxylic acid hydrazide with carbon disulfide in the presence of sodium hydroxide.

Scientific Research Applications

The compound has been studied for its potential applications in various fields, including medicinal chemistry, agriculture, and materials science. In medicinal chemistry, it has been investigated for its potential as an anticancer agent, with studies showing promising results in inhibiting the growth of cancer cells. In agriculture, it has been studied for its potential as a pesticide, with studies showing its effectiveness against certain pests. In materials science, it has been studied for its potential as a corrosion inhibitor, with studies showing its ability to protect metals from corrosion.